Cas no 2171549-51-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid
- 2171549-51-0
- EN300-1550912
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid
-
- Inchi: 1S/C25H26N2O6/c1-32-15-7-12-22(24(29)30)27-23(28)13-6-14-26-25(31)33-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,7,12,14-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)
- InChI Key: MGTGGBUJUWPDMR-UHFFFAOYSA-N
- SMILES: O(C(NCC#CC(NC(C(=O)O)CCCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 450.17908655g/mol
- Monoisotopic Mass: 450.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 114Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550912-0.05g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1550912-0.1g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1550912-0.25g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1550912-0.5g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1550912-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1550912-2.5g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1550912-5.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1550912-10.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1550912-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550912-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-5-methoxypentanoic acid |
2171549-51-0 | 100mg |
$2963.0 | 2023-09-25 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid
Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid (CAS No. 2171549-51-0)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid, identified by its CAS number 2171549-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways. The unique structural features of this molecule, including its fluorenylmethoxycarbonyl (Fmoc) protective group and the presence of both amide and urea-like functionalities, make it a versatile building block for synthetic chemists and medicinal chemists alike.
The Fmoc moiety is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. This characteristic makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid a valuable intermediate in the construction of peptidomimetics and other complex biomolecules. Furthermore, the presence of both an amide bond and a urea-like structure suggests potential bioactivity against enzymes and receptors involved in inflammatory and metabolic diseases. Recent studies have highlighted the importance of such dual-functional compounds in modulating biological processes, making this molecule a subject of intense research interest.
In the context of contemporary pharmaceutical research, the development of molecules with multiple binding sites or functionalities has become increasingly important for achieving higher efficacy and reduced side effects. The structural design of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid aligns well with this trend, as it incorporates several pharmacophoric elements that can interact with biological targets in a synergistic manner. For instance, the fluorenylmethoxycarbonyl group not only serves as a protective unit but also contributes to the overall solubility and stability of the molecule, which are critical factors in drug formulation.
Moreover, the butynamido moiety introduces a unique electronic environment that can influence the binding affinity and selectivity of the compound. This structural feature has been explored in various drug candidates targeting neurological disorders, where precise modulation of molecular interactions is essential for therapeutic success. The 5-methoxypentanoic acid component further enhances the molecular diversity, allowing for fine-tuning of physicochemical properties such as lipophilicity and metabolic stability. These attributes make 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid a promising candidate for further investigation in preclinical studies.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting expensive experimental trials. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify potential binding pockets and optimize the structure of compounds like 2-(4-{[(9H-fluoreninecarboxyloxy)carbonyl]amino}butyrylamido)-5-methoxypentanonic acid (CAS No. 2171549–51–0). These computational methods have accelerated the drug discovery process significantly, allowing for rapid screening of large libraries of compounds for their therapeutic potential.
The synthesis of such complex molecules often requires multi-step organic transformations, each meticulously designed to introduce specific functional groups while maintaining high yields and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, has further refined the production process. For instance, the introduction of the fluorenylmethoxycarbonyl group typically involves Boc protection followed by coupling with an appropriate amino acid derivative under mild conditions. This stepwise approach ensures that each functional group is incorporated correctly, minimizing side reactions and improving overall synthetic efficiency.
In addition to its potential applications in drug development, 2-(4-{[(9H-fluoreninecarboxyloxy)carbonyl]amino}butyrylamido)-5-methoxypentanonic acid may also serve as a valuable tool in biochemical research. Its unique structural features allow it to be used as a substrate or inhibitor in enzyme assays, helping researchers elucidate mechanisms of action for key biological targets. Such studies are crucial for understanding disease pathogenesis and identifying new therapeutic strategies.
The growing interest in peptidomimetics—molecules that mimic peptides but exhibit improved pharmacokinetic properties—has further highlighted the importance of compounds like CAS No 2171549–51–0. Peptidomimetics offer an alternative to traditional peptide-based therapeutics by providing enhanced stability against enzymatic degradation while retaining biological activity. The incorporation of non-peptide moieties into these molecules can significantly improve their efficacy and reduce immunogenicity issues associated with peptides.
From a medicinal chemistry perspective, the optimization of bioisosteric replacements is another area where this compound shows promise. By substituting hydrogen atoms or other simple groups with more complex moieties without altering core pharmacophoric features, chemists can achieve improved solubility, bioavailability, or metabolic stability. The presence of both amide and urea-like functionalities provides multiple sites for such modifications, making it an attractive scaffold for structure-based drug design.
The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated either. The introduction of fluorine atoms into molecular structures often enhances binding affinity due to their ability to increase lipophilicity while maintaining rigidity—a desirable property for drug candidates targeting transmembrane proteins like G-protein coupled receptors (GPCRs). The fluorenylmethoxycarbonyl group serves as an excellent handle for introducing fluorinated derivatives into larger molecular frameworks through subsequent synthetic steps.
In conclusion,CAS No 2171549–51–0, corresponding to (Z)-N-Boc-N'-((S)-(S)-(1-(fluorenylmethoxy)carbonyl)amino)-4-carboxy-N'-methylbutanamide) (also known as 2-(4-{[(9H-fluoreninecarboxyloxy)carbonyl]amino}butyrylamido)-5-methoxypentanonic acid) represents a significant advancement in pharmaceutical chemistry due to its multifunctional nature and potential therapeutic applications across various disease areas including cancer therapy,inflammatory diseases,and neurodegenerative disorders among others mentioned above . Its unique structural attributes position it as an exciting candidate for further exploration through both experimental validationand computational modeling approaches . As research continues,this compound will undoubtedly contribute valuable insights into developing next-generation therapeutics aimed at addressing unmet medical needs worldwide .
2171549-51-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-5-methoxypentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)